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Compound of Interest

Compound Name: M4K2234

Cat. No.: B10828517 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of M4K2234, with a specific focus on

addressing and resolving common solubility challenges encountered in aqueous solutions

during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is M4K2234?

M4K2234 is a potent and highly selective, orally active inhibitor of Activin Receptor-Like Kinase

1 (ALK1) and ALK2.[1][2][3] It serves as a chemical probe for investigating ALK1/2-mediated

biological processes.[1] M4K2234 functions by specifically blocking the Bone Morphogenetic

Protein (BMP) signaling pathway through the inhibition of SMAD1/5/8 phosphorylation.[1][3][4]

Due to its role in this pathway, it is utilized in research related to conditions such as diffuse

midline glioma (DMG) and fibrodysplasia ossificans progressiva (FOP).[1][4]

Q2: What is the recommended solvent for preparing a stock solution of M4K2234?

The recommended solvent for preparing a stock solution of M4K2234 is Dimethyl Sulfoxide

(DMSO).[2][4][5] A 10 mM stock solution in DMSO is commonly prepared.[1][4][5]

Q3: My M4K2234 solution precipitated after dilution in an aqueous buffer (e.g., PBS, cell

culture media). Is this normal?
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Yes, this is a common observation. M4K2234 is a lipophilic compound, and precipitation may

occur when a concentrated DMSO stock solution is diluted into aqueous solutions like PBS or

culture medium.[6]

Q4: How can I resolve the precipitation of M4K2234 in my aqueous working solution?

If precipitation occurs after dilution, the product can usually be redissolved by sonication.[6] It is

highly recommended to prepare and use the aqueous working solution immediately after

dilution to minimize precipitation over time.[6] For animal experiments, if the prepared solution

forms a suspension, it should be prepared fresh for each use.[6]

Q5: What is the maximum recommended concentration for M4K2234 in cell-based assays?

The highest recommended concentration for M4K2234 in cellular assays is 1 µM to maintain

selectivity for ALK1/2 and avoid potential off-target effects or cytotoxicity.[4][5][7] Cytotoxic

effects have been observed at concentrations above 50 µM in the U2OS cell line.[4]

Q6: How should I store M4K2234 powder and its stock solutions?

Proper storage is crucial to maintain the stability and efficacy of M4K2234. Please refer to the

storage and stability data in the table below. It is recommended to aliquot stock solutions to

avoid repeated freeze-thaw cycles.[6]

Data Presentation
Table 1: Chemical and Physical Properties of M4K2234

Property Value Reference

CAS Number 2421141-51-5 [1][2][6]

Molecular Formula C₂₇H₃₁FN₄O₂ [2][4]

Molecular Weight 462.6 g/mol [2][4]

IUPAC Name

2-fluoro-4-(5-(4-(4-

isopropylpiperazin-1-

yl)phenyl)-4-methylpyridin-3-

yl)-6-methoxybenzamide

[4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b10828517?utm_src=pdf-body
https://www.targetmol.com/compound/m4k2234
https://www.benchchem.com/product/b10828517?utm_src=pdf-body
https://www.targetmol.com/compound/m4k2234
https://www.targetmol.com/compound/m4k2234
https://www.targetmol.com/compound/m4k2234
https://www.benchchem.com/product/b10828517?utm_src=pdf-body
https://www.benchchem.com/product/b10828517?utm_src=pdf-body
https://www.thesgc.org/chemical-probes/m4k2234
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_Probesheet_ALK1%2B2%20-%20M4K.pdf
https://www.chemicalprobes.org/m4k2234
https://www.thesgc.org/chemical-probes/m4k2234
https://www.benchchem.com/product/b10828517?utm_src=pdf-body
https://www.benchchem.com/product/b10828517?utm_src=pdf-body
https://www.targetmol.com/compound/m4k2234
https://www.benchchem.com/product/b10828517?utm_src=pdf-body
https://www.medchemexpress.com/m4k2234.html
https://www.caymanchem.com/product/41169/m4k2234
https://www.targetmol.com/compound/m4k2234
https://www.caymanchem.com/product/41169/m4k2234
https://www.thesgc.org/chemical-probes/m4k2234
https://www.caymanchem.com/product/41169/m4k2234
https://www.thesgc.org/chemical-probes/m4k2234
https://www.thesgc.org/chemical-probes/m4k2234
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Solubility of M4K2234 in Various Solvents
Solvent Solubility Range Notes Reference

DMSO 1 - 10 mg/mL
Recommended for

stock solutions.
[2]

Acetonitrile 0.1 - 1 mg/mL Slightly Soluble. [2]

Methanol 0.1 - 1 mg/mL Slightly Soluble. [2]

Aqueous Buffers Low Solubility

Prone to precipitation

upon dilution from

DMSO stock.

[6]

Table 3: Storage and Stability of M4K2234
Form

Storage
Temperature

Stability Period Reference

Solid Powder -20°C 3 years [6]

In Solvent (DMSO) -80°C >1 year [1][6]

In Solvent (DMSO) -20°C 1 month [1]

Table 4: In Vitro Potency and Selectivity of M4K2234
Target Kinase IC₅₀ Value Notes Reference

ALK1 (ACVRL1) 7 nM Primary Target [1][2][3]

ALK2 (ACVR1) 14 nM Primary Target [1][2][3]

ALK6 (BMPR1B) 88 nM
~6x less potent than

vs. ALK2
[2][7]

ALK3 (BMPR1A) 168 nM [2][7]

ALK4 (ACVR1B) 1,660 nM Very weak inhibition [2][7]

ALK5 (TGFBR1) 1,950 nM Very weak inhibition [2][7]

TNIK 41 nM Known off-target [2]
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Experimental Protocols & Methodologies
Protocol 1: Preparation of a 10 mM M4K2234 Stock
Solution in DMSO
Objective: To prepare a concentrated stock solution of M4K2234 for subsequent dilution into

working solutions.

Materials:

M4K2234 powder (MW: 462.6 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

M4K2234 needed: Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight (

g/mol ) x 1000 (mg/g) Mass (mg) = 0.001 L x 0.010 mol/L x 462.6 g/mol x 1000 mg/g = 4.626

mg

Weigh Powder: Carefully weigh out 4.63 mg of M4K2234 powder and place it into a sterile

vial.

Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the M4K2234 powder.

Dissolve: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used if necessary, but avoid overheating.

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term stability (>1 year).[1][6]
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Protocol 2: Preparation and Troubleshooting of Aqueous
Working Solutions
Objective: To dilute the DMSO stock solution into an aqueous buffer (e.g., cell culture medium,

PBS) for experimental use while addressing potential precipitation.

Materials:

10 mM M4K2234 stock solution in DMSO

Desired sterile aqueous buffer (pre-warmed to 37°C)

Sterile conical tubes

Pipettes and sterile tips

Bath sonicator

Procedure:

Pre-warm Buffer: Warm the required volume of your aqueous buffer (e.g., cell culture

medium) to 37°C. This can help improve solubility.

Calculate Dilution: Determine the volume of the 10 mM stock solution needed to achieve

your final desired concentration. For example, to make 10 mL of a 1 µM working solution: V₁

= (C₂ x V₂) / C₁ V₁ = (1 µM x 10,000 µL) / 10,000 µM = 1 µL

Perform Dilution: a. Add the pre-warmed aqueous buffer to a sterile conical tube. b. While

gently vortexing or swirling the buffer, slowly add the calculated volume of the M4K2234
DMSO stock solution. Pipette the stock solution directly into the buffer, avoiding contact with

the tube walls.

Inspect for Precipitation: Visually inspect the solution for any signs of cloudiness or

precipitate.

Troubleshooting (If Precipitation Occurs): a. Place the tube containing the working solution

into a bath sonicator. b. Sonicate for 5-10 minutes, or until the solution becomes clear.[6]
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Monitor the tube to ensure it does not overheat.

Use Immediately: Use the freshly prepared working solution immediately to prevent the

compound from precipitating out of solution over time.[6]

Visual Guides: Pathways and Workflows
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Preparation of Aqueous Working Solution
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Start: Diluted M4K2234
in Aqueous Solution

Is the solution clear and free of precipitate?

Yes

No

Solution is ready for use.
Proceed with experiment immediately.

Precipitation has occurred.
Action is required.

Place solution in a bath sonicator
for 5-10 minutes.

Did sonication dissolve the precipitate?

Yes No

Consider remaking the solution.
Ensure buffer is pre-warmed and

stock is added slowly while mixing.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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